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Compound of Interest

Compound Name: Demeton-S-methyl

Cat. No.: B133067 Get Quote

For researchers, scientists, and professionals in drug development, the accurate and efficient

analysis of pesticide residues in food products is paramount for ensuring consumer safety and

regulatory compliance. This guide provides a detailed comparison of analytical methodologies

for the detection of Demeton-S-methyl, an organophosphate insecticide, in citrus fruits. The

focus is on a validated multi-residue method using liquid chromatography-tandem mass

spectrometry (LC-MS/MS), with a comparative overview of alternative techniques including gas

chromatography-mass spectrometry (GC-MS) and biosensor-based assays.

Method Performance Comparison
The following tables summarize the key performance parameters of different analytical

methods for the determination of Demeton-S-methyl and its metabolites in citrus fruits.

Table 1: LC-MS/MS Method Validation Data for Demeton-S-methyl-sulfone in Citrus Fruits

Parameter Mandarin Orange Grapefruit

Linearity (R²) >0.990 >0.990

Limit of Quantification (LOQ) 0.01 mg/kg 0.01 mg/kg

Recovery (at 0.01 mg/kg) 70-120% 70-120%

Precision (RSDr at 0.01 mg/kg) ≤20% ≤20%
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Data is for Demeton-S-methyl-sulfone, a metabolite of Demeton-S-methyl, as part of a multi-

residue analysis.[1][2]

Table 2: Comparison of Alternative Analytical Methods for Organophosphate Pesticides

Method Analyte(s)
Sample
Matrix

Limit of
Detection
(LOD) /
Limit of
Quantificati
on (LOQ)

Recovery
Precision
(RSD)

GC-MS
Multiple

Pesticides
Oranges

LOQs: 0.02 -

47 ng/g
Good Good

Enzyme

Inhibition

Biosensor

Diazinon,

Profenofos
Not specified

LOD: 10⁻⁷

mg/L
94.8 - 99.5% Not specified

Enzyme

Inhibition Test

Kit

Multiple

Organophosp

hates

Vegetables
LOD: 1 - 2

mg/L
Not specified Not specified

Experimental Protocols
Detailed methodologies for the key analytical techniques are provided below.

LC-MS/MS with QuEChERS Sample Preparation
This method is a widely used approach for the multi-residue analysis of pesticides in food

matrices.

a) Sample Preparation (QuEChERS Method)[3]

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method involves two main

steps: extraction and dispersive solid-phase extraction (d-SPE) for cleanup.

Extraction:
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Homogenize 10-15 g of the citrus fruit sample.

Add 10-15 mL of acetonitrile (with or without 1% acetic acid) to a 50 mL centrifuge tube

containing the homogenized sample.

Add internal standards if necessary.

Shake vigorously for 1 minute.

Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate

sesquihydrate or a pre-packaged salt mixture).

Shake vigorously for another minute and then centrifuge.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take an aliquot of the supernatant from the extraction step.

Transfer it to a d-SPE tube containing a sorbent mixture (e.g., primary secondary amine

(PSA), C18, and anhydrous MgSO₄).

Vortex for 30 seconds to 1 minute.

Centrifuge to pellet the sorbent.

The resulting supernatant is ready for LC-MS/MS analysis.

b) LC-MS/MS Analysis[1][2]

Chromatographic Separation: A C18 reversed-phase column is typically used for separation.

The mobile phase usually consists of a gradient of water and methanol or acetonitrile, both

containing additives like formic acid or ammonium formate to improve ionization.

Mass Spectrometric Detection: A tandem mass spectrometer operating in multiple reaction

monitoring (MRM) mode is used for detection and quantification. Specific precursor-to-

product ion transitions for Demeton-S-methyl and its metabolites are monitored to ensure

selectivity and sensitivity.
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Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the analysis of volatile and semi-volatile organic

compounds, including many pesticides.

a) Sample Preparation

The QuEChERS method, as described for LC-MS/MS, is also commonly used for GC-MS

sample preparation.[3][4]

b) GC-MS Analysis[4]

Gas Chromatography: A capillary column with a non-polar or medium-polarity stationary

phase is used for separation. The oven temperature is programmed to ramp up to elute the

target analytes.

Mass Spectrometry: The mass spectrometer is typically operated in selected ion monitoring

(SIM) mode for enhanced sensitivity and selectivity, or in full-scan mode for qualitative

analysis.

Biosensor-Based Methods (Alternative Approach)
Biosensors offer a rapid and portable alternative for the screening of organophosphate

pesticides. These methods are often based on the inhibition of the enzyme

acetylcholinesterase (AChE).[5][6][7]

a) Principle of Operation

The enzyme acetylcholinesterase (AChE) is immobilized on a transducer (e.g., an

electrode).

In the absence of organophosphate pesticides, AChE hydrolyzes its substrate (e.g.,

acetylthiocholine), producing a measurable signal (e.g., an electrochemical current or a color

change).

Organophosphate pesticides, including Demeton-S-methyl, inhibit the activity of AChE.
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The presence of the pesticide leads to a decrease in the signal, and the degree of inhibition

is proportional to the concentration of the pesticide.

b) Typical Assay Procedure

A sample extract is incubated with the immobilized AChE.

The substrate is added.

The signal is measured and compared to a control to determine the level of enzyme

inhibition.
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Caption: Workflow for the analysis of Demeton-S-methyl in citrus fruits.
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Caption: Relationship between different methods for Demeton-S-methyl analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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